2-(6-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine oxalate

• IUPAC Name: 2-(6-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine;oxalic acid
• InChI: InChI=1S/C12H15ClN2.C2H2O4/c1-7-11(13)4-3-10-9(5-6-14)8(2)15-12(7)10;3-1(4)2(5)6/h3-4,15H,5-6,14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: KDJLSTVPEMXXMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC(=C2CCN)C)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C14H17ClN2O4
• Molecular Weight: 312.75 g/mol

Description

Indole derivatives are bioactive aromatic compounds that have shown clinical and biological applications. They are found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Synthesis Analysis

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and their application as biologically active compounds for the treatment of various disorders has attracted increasing attention in recent years.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

The synthesis of indole derivatives often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical And Chemical Properties Analysis

Physically, indoles are crystalline and colorless in nature with specific odors.

Scientific Research Applications

Synthesis of Indole Derivatives

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Biologically Active Compounds

Indole derivatives are used as biologically active compounds for the treatment of various health conditions. .

Antiviral Activity

Some indole derivatives have shown potential as antiviral agents. .

Anti-inflammatory Activity

Indole derivatives have also been studied for their anti-inflammatory properties. .

Anticancer Activity

Indole derivatives have shown potential in the treatment of cancer. .

Antimicrobial Activity

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Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are biologically active compounds used for the treatment of various disorders in the human body, including cancer cells and microbes .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives . This interaction with its targets can lead to various changes at the cellular level.

Biochemical Pathways

Indole derivatives are known to possess various biological activities, affecting a wide range of biochemical pathways . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have diverse biological activities, indicating that they can have a wide range of molecular and cellular effects .

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The last decade, in particular, has witnessed considerable activity towards the synthesis of indole derivatives due to the possibilities for the design of polycyclic structures by the incorporation of multiple fused heterocyclic scaffolds.